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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylpentane

Cat. No.: B094175

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3-
Ethyl-2,4-dimethylpentane (CAS No. 1068-87-7). The following sections detail its physical
and chemical properties, potential hazards, recommended handling and storage procedures,
and necessary personal protective equipment. This information is crucial for ensuring safe
laboratory practices and minimizing risks during research and development activities.

Chemical and Physical Properties

3-Ethyl-2,4-dimethylpentane is a branched alkane, a class of saturated hydrocarbons.[1] Its
physical and chemical characteristics are summarized in the table below. These properties are
essential for understanding its behavior under various experimental conditions.
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Property Value Unit Source(s)
Molecular Formula C9H20 [2]

Molecular Weight 128.26 g/mol

CAS Number 1068-87-7 [2]

Appearance Colorless liquid

Boiling Point 136.1 - 137 °C [1]
Melting Point -122.36 °C

Density 0.734 g/cm3

Flash Point 26.7 °C

Vapor Pressure 10.1 mmHg at 25°C [1]
Refractive Index 1.4115

Hazard Identification and Classification

While a specific, comprehensive Safety Data Sheet (SDS) for 3-Ethyl-2,4-dimethylpentane is
not readily available, data from structurally similar isomers of nonane provide a strong basis for
its hazard profile. It is a flammable liquid and can cause irritation upon contact.[3] The primary
hazards are associated with its flammability and potential for aspiration if swallowed.[3]

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
the anticipated classification is as follows:

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_4-dimethylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_4-dimethylpentane
https://www.benchchem.com/product/b094175
https://www.benchchem.com/product/b094175
https://www.benchchem.com/product/b094175?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/sial/41085?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sial/41085?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapour.[3][4]
. . o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation Category 2

[4]

Specific Target Organ Toxicity

Category 3 (Central nervous

H336: May cause drowsiness

(Single Exposure) system) or dizziness.[3][4]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters airways.
[31[4]
Hazardous to the Aquatic H400: Very toxic to aquatic life.
) Category 1
Environment (Acute) [4]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment (Chronic)

with long lasting effects.[3][4]

Note: This classification is based on data for closely related isomers and should be used as a
guideline. A substance-specific risk assessment should always be conducted.

Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of 3-Ethyl-2,4-
dimethylpentane are not extensively available in the public domain. Standard methodologies
for evaluating flammable liquids and skin/eye irritants, as prescribed by organizations such as
the Occupational Safety and Health Administration (OSHA) and the American Society for
Testing and Materials (ASTM), would be applicable. Due to the lack of specific cited
experiments, detailed protocols cannot be provided.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 3-
Ethyl-2,4-dimethylpentane.

Handling
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o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]
No smoking.[5]

e Grounding: Ground and bond containers and receiving equipment to prevent static electricity
discharge.[5][6]

e Tools: Use non-sparking tools.[5]
o Personal Contact: Avoid contact with skin and eyes. Avoid breathing vapors or mist.[5]

e Hygiene: Wash hands thoroughly after handling.[5]

Storage

o Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]
o Temperature: Store in a cool place.[5]

¢ Incompatible Materials: Keep away from strong oxidizing agents.

o Storage Area: Store in a locked-up, designated flammables area.[7]

The logical workflow for handling this chemical is depicted in the following diagram:
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Handling Workflow for 3-Ethyl-2,4-dimethylpentane
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Caption: A logical workflow for the safe handling of 3-Ethyl-2,4-dimethylpentane.
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or chemical goggles. A
face shield may be necessary

for splash hazards.

Protects against splashes and

vapors.

Skin Protection

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

irritation.[5]

Body Protection

Flame-retardant lab coat.
Chemical-resistant apron if
significant splashing is

anticipated.

Protects skin and clothing from
splashes and potential fire

hazards.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
respirator with an organic
vapor cartridge may be
required for higher
concentrations or in poorly

ventilated areas.

Prevents inhalation of harmful

vapors.[3]

The hierarchy of controls for safe chemical handling is illustrated below:
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Hierarchy of Controls
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Caption: The hierarchy of controls for mitigating chemical hazards.

First Aid Measures

In case of exposure, follow these first aid procedures:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[5]
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» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
If skin irritation occurs, get medical advice.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[6]

 Ingestion: Do NOT induce vomiting.[5] Immediately call a POISON CENTER or
doctor/physician.[5] Due to the aspiration hazard, vomiting can cause the substance to enter
the lungs, which can be fatal.[3]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[5]
Water spray may be used to cool closed containers.[7]

» Specific Hazards: Highly flammable liquid and vapor. Vapors may form explosive mixtures
with air and can travel to a source of ignition and flash back.[6] Containers may explode
when heated.[6]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear for firefighting.[5]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[5] Remove all sources of ignition.
[6] Ensure adequate ventilation.[6] Avoid breathing vapors and contact with the substance.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

o Containment and Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable, closed container for disposal.[6] Use spark-proof tools and explosion-
proof equipment.[6]

Toxicological Information

Specific toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal concentration,
50%), for 3-Ethyl-2,4-dimethylpentane are not readily available in the searched literature.
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However, based on data for similar branched alkanes, the primary toxicological concerns are:

o Acute Toxicity: Low acute toxicity is expected via dermal and oral routes, but inhalation of
high concentrations of vapor may cause central nervous system depression, leading to
drowsiness and dizziness.[3]

» Aspiration Toxicity: The substance is considered an aspiration hazard. If swallowed, it can be
aspirated into the lungs, which may cause chemical pneumonitis and can be fatal.[3]

o Skin and Eye Irritation: Expected to cause skin irritation.[3] Direct contact may also cause
eye irritation.

» Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data to suggest that
this compound is carcinogenic, mutagenic, or a reproductive toxin.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[5] Waste must be handled as hazardous due to its flammability. Do not dispose of
it into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094175#3-ethyl-2-4-dimethylpentane-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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